Dimethyl (2S,4S)-2-amino-4-fluoropentanedioate;hydrochloride
Description
Dimethyl (2S,4S)-2-amino-4-fluoropentanedioate;hydrochloride, also known as DAPT hydrochloride, is a chemical compound used in scientific research. It is a gamma-secretase inhibitor that has been shown to have potential therapeutic applications in the treatment of Alzheimer's disease, cancer, and other diseases.
Scientific Research Applications
Medicinal Chemistry
EN300-23635705 is utilized in medicinal chemistry for the development of novel therapeutic agents. Its unique structure allows it to act as a scaffold for designing drugs that can target specific enzymes or receptors, potentially leading to the discovery of new treatments for various diseases .
Enzyme Inhibition Studies
The compound is employed in enzyme inhibition studies to understand its interaction with different enzymes. By analyzing how EN300-23635705 inhibits or activates specific enzymes, researchers can gain insights into enzyme mechanisms and develop inhibitors that can be used as drugs .
Fluorine-Containing Drug Development
Fluorine atoms in drug molecules often enhance their metabolic stability and bioavailability. EN300-23635705, containing a fluorine atom, is used in the synthesis of fluorine-containing drugs, which are crucial in the treatment of various conditions, including cancer and infectious diseases .
Stereochemistry Research
The compound’s stereochemistry (2S,4S configuration) makes it a valuable tool in stereochemistry research. It helps in studying the effects of stereoisomers on biological activity, which is essential for the development of drugs with optimal efficacy and minimal side effects .
Chemical Synthesis
EN300-23635705 is used as an intermediate in the chemical synthesis of more complex molecules. Its reactivity and functional groups make it a versatile building block in organic synthesis, aiding in the creation of a wide range of chemical compounds .
Pharmacokinetic Studies
Researchers use EN300-23635705 in pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding how the compound behaves in the body and for optimizing its pharmacological profile .
Drug Metabolism Research
The compound is also used in drug metabolism research to study its metabolic pathways and identify potential metabolites. This information is vital for predicting drug interactions and ensuring the safety and efficacy of new therapeutic agents .
Toxicology Studies
EN300-23635705 is employed in toxicology studies to assess its potential toxicity and safety profile. These studies help in determining safe dosage levels and identifying any adverse effects that may arise from its use .
properties
IUPAC Name |
dimethyl (2S,4S)-2-amino-4-fluoropentanedioate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FNO4.ClH/c1-12-6(10)4(8)3-5(9)7(11)13-2;/h4-5H,3,9H2,1-2H3;1H/t4-,5-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVRWRMLSIFQEFI-FHAQVOQBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC(C(=O)OC)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](C[C@@H](C(=O)OC)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClFNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl (2S,4S)-2-amino-4-fluoropentanedioate;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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